![molecular formula C18H19ClN2O2S B2463094 (7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(6-methoxypyridin-3-yl)methanone CAS No. 1704637-54-6](/img/structure/B2463094.png)
(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(6-methoxypyridin-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Compounds with nitrogen-containing heterocycles, such as pyrrolopyrazine, are used in various applications including pharmaceuticals, organic materials, and natural products . They often exhibit a wide range of biological activities .
Synthesis Analysis
The synthesis of heterocyclic compounds can involve various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation .Scientific Research Applications
Synthesis and Structural Analysis
- Novel compounds related to the chemical structure of interest have been synthesized and characterized, highlighting the importance of synthesis and structural analysis in understanding their properties. For instance, Shahana and Yardily (2020) synthesized and characterized compounds with similar structures using various spectroanalytical techniques, contributing to the field of synthetic chemistry and molecular structure analysis Shahana & Yardily, 2020.
Antimicrobial and Anticancer Potential
- The quest for novel biologically potent heterocyclic compounds is a significant aspect of scientific research. Katariya, Vennapu, and Shah (2021) synthesized compounds with a similar structure for their potential as anticancer and antimicrobial agents. Their work represents the ongoing efforts to discover new therapeutic agents Katariya, Vennapu, & Shah, 2021.
Pharmacological Research
- In pharmacological research, the synthesis and properties of related compounds are studied for potential neurotropic and psychotropic effects. Matsuo, Taniguchi, and Ueda (1982) focused on the synthesis and pharmacological properties of compounds with structural similarities, contributing to our understanding of potential therapeutic applications Matsuo, Taniguchi, & Ueda, 1982.
properties
IUPAC Name |
[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-(6-methoxypyridin-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClN2O2S/c1-23-17-7-6-13(12-20-17)18(22)21-9-8-16(24-11-10-21)14-4-2-3-5-15(14)19/h2-7,12,16H,8-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVJLJNIGIKFULX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=C1)C(=O)N2CCC(SCC2)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(7-(2-Chlorophenyl)-1,4-thiazepan-4-yl)(6-methoxypyridin-3-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.